Cas no 2034281-03-1 (N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)furan-3-carboxamide)

N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)furan-3-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)furan-3-carboxamide
- N-[(8-oxo-7H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl]furan-3-carboxamide
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- Inchi: 1S/C11H9N5O3/c17-10(7-1-4-19-6-7)13-5-8-14-15-9-11(18)12-2-3-16(8)9/h1-4,6H,5H2,(H,12,18)(H,13,17)
- InChI Key: XRATVSUATWVSPA-UHFFFAOYSA-N
- SMILES: O1C=CC(C(NCC2N3C=CNC(=O)C3=NN=2)=O)=C1
N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)furan-3-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6524-4649-2mg |
N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)furan-3-carboxamide |
2034281-03-1 | 2mg |
$59.0 | 2023-09-08 | ||
Life Chemicals | F6524-4649-25mg |
N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)furan-3-carboxamide |
2034281-03-1 | 25mg |
$109.0 | 2023-09-08 | ||
Life Chemicals | F6524-4649-4mg |
N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)furan-3-carboxamide |
2034281-03-1 | 4mg |
$66.0 | 2023-09-08 | ||
Life Chemicals | F6524-4649-40mg |
N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)furan-3-carboxamide |
2034281-03-1 | 40mg |
$140.0 | 2023-09-08 | ||
Life Chemicals | F6524-4649-50mg |
N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)furan-3-carboxamide |
2034281-03-1 | 50mg |
$160.0 | 2023-09-08 | ||
Life Chemicals | F6524-4649-20mg |
N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)furan-3-carboxamide |
2034281-03-1 | 20mg |
$99.0 | 2023-09-08 | ||
Life Chemicals | F6524-4649-1mg |
N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)furan-3-carboxamide |
2034281-03-1 | 1mg |
$54.0 | 2023-09-08 | ||
Life Chemicals | F6524-4649-3mg |
N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)furan-3-carboxamide |
2034281-03-1 | 3mg |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6524-4649-5μmol |
N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)furan-3-carboxamide |
2034281-03-1 | 5μmol |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6524-4649-10mg |
N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)furan-3-carboxamide |
2034281-03-1 | 10mg |
$79.0 | 2023-09-08 |
N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)furan-3-carboxamide Related Literature
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2. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
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Mengmeng Lan,Guodong Cui,Hongwei Zhang Org. Chem. Front., 2019,6, 3566-3574
Additional information on N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)furan-3-carboxamide
Comprehensive Overview of N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)furan-3-carboxamide (CAS No. 2034281-03-1)
N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)furan-3-carboxamide, identified by its CAS No. 2034281-03-1, is a sophisticated heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the triazolopyrazine family, a class of nitrogen-rich heterocycles known for their diverse biological activities. The presence of both hydroxy and furan-3-carboxamide moieties in its structure enhances its potential for interactions with biological targets, making it a promising candidate for drug discovery.
In recent years, the scientific community has shown growing interest in triazolopyrazine derivatives due to their applications in treating various diseases. Researchers are particularly intrigued by the compound's potential as a kinase inhibitor, a topic frequently searched in academic and industrial databases. Kinase inhibitors are pivotal in oncology and autoimmune disease therapies, aligning with current trends in personalized medicine. The structural uniqueness of N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)furan-3-carboxamide suggests it could modulate specific signaling pathways, a hypothesis under active investigation.
The synthesis of CAS No. 2034281-03-1 involves multi-step organic reactions, often starting from commercially available pyrazine precursors. Key steps include the introduction of the triazole ring and subsequent functionalization with the furan-3-carboxamide group. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. These methodologies are frequently queried by synthetic chemists, reflecting the compound's technical relevance.
From a pharmacological perspective, preliminary studies indicate that N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)furan-3-carboxamide exhibits moderate solubility and stability under physiological conditions. These properties are critical for its bioavailability, a recurring concern in drug development forums. Computational modeling predicts favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, though in vivo validation remains ongoing. Such data are highly sought after by researchers optimizing lead compounds.
The compound's potential extends beyond therapeutics. Its heterocyclic scaffold is being explored in material science, particularly in designing organic semiconductors and ligands for catalysis. This interdisciplinary appeal addresses trending searches on "functional materials" and "green chemistry," highlighting its versatility. Patent filings related to triazolopyrazine analogs have surged, underscoring its commercial viability.
In summary, N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)furan-3-carboxamide (CAS No. 2034281-03-1) represents a compelling case study in modern chemical innovation. Its dual relevance in biomedical and material applications positions it at the forefront of scientific inquiry, resonating with contemporary search trends and research priorities.
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